2-[4-(4-bromophenyl)-1H-pyrazol-5-yl]-5-[(2-fluorobenzyl)oxy]phenol

• Molecular Formula: C22H16BrFN2O2
• Molecular Weight: 439.3 g/mol
• IUPAC Name: 2-[4-(4-bromophenyl)-1H-pyrazol-5-yl]-5-[(2-fluorophenyl)methoxy]phenol
• InChI: InChI=1S/C22H16BrFN2O2/c23-16-7-5-14(6-8-16)19-12-25-26-22(19)18-10-9-17(11-21(18)27)28-13-15-3-1-2-4-20(15)24/h1-12,27H,13H2,(H,25,26)
• InChI Key: ZTRAKGGSZSVUHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC(=C(C=C2)C3=C(C=NN3)C4=CC=C(C=C4)Br)O)F

Description

2-[4-(4-bromophenyl)-1H-pyrazol-5-yl]-5-[(2-fluorobenzyl)oxy]phenol is a complex organic compound that belongs to the class of pyrazoles Pyrazoles are five-membered heterocyclic molecules containing two nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(4-bromophenyl)-1H-pyrazol-5-yl]-5-[(2-fluorobenzyl)oxy]phenol typically involves multiple steps. One common method includes the following steps:

Formation of the pyrazole ring: This can be achieved by reacting hydrazine with a 1,3-diketone.

Fluorobenzylation: The attachment of the fluorobenzyl group is typically carried out using a nucleophilic substitution reaction with a suitable fluorobenzyl halide.

Phenol formation: The final step involves the formation of the phenol group, which can be achieved through various methods, including hydrolysis of an ester or ether.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

2-[4-(4-bromophenyl)-1H-pyrazol-5-yl]-5-[(2-fluorobenzyl)oxy]phenol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The bromine and fluorine atoms in the compound make it susceptible to nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Replacement of bromine or fluorine atoms with other nucleophiles.

Scientific Research Applications

2-[4-(4-bromophenyl)-1H-pyrazol-5-yl]-5-[(2-fluorobenzyl)oxy]phenol has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as an anti-inflammatory, anti-cancer, and anti-microbial agent.

Pharmacology: Research is ongoing to understand its interactions with various biological targets, including enzymes and receptors.

Materials Science: The compound’s unique structural properties make it a candidate for the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-[4-(4-bromophenyl)-1H-pyrazol-5-yl]-5-[(2-fluorobenzyl)oxy]phenol involves its interaction with specific molecular targets. For instance, in medicinal applications, it may inhibit certain enzymes or receptors, leading to its therapeutic effects. The exact pathways and targets can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• **4-(4-bromophenyl)-1H-pyrazol-5-yl]-5-[(2-chlorobenzyl)oxy]phenol
• **4-(4-bromophenyl)-1H-pyrazol-5-yl]-5-[(2-methylbenzyl)oxy]phenol

Uniqueness

2-[4-(4-bromophenyl)-1H-pyrazol-5-yl]-5-[(2-fluorobenzyl)oxy]phenol is unique due to the presence of both bromine and fluorine atoms, which can significantly influence its chemical reactivity and biological activity. The combination of these substituents can enhance its potency and selectivity in various applications compared to similar compounds.